![molecular formula C30H50N7O18P3S B1249695 7-Methyl-3-oxooctanoyl-CoA](/img/structure/B1249695.png)
7-Methyl-3-oxooctanoyl-CoA
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Overview
Description
7-methyl-3-oxooctanoyl-CoA is an oxo-fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxylic acid group of 7-methyl-3-oxooctanoic acid. It is a methyl-branched fatty acyl-CoA and a 3-oxo-fatty acyl-CoA. It derives from an octanoyl-CoA and a 7-methyl-3-oxooctanoic acid.
Scientific Research Applications
1. Production of Valuable Flavonoids
Malla et al. (2011) explored the production of 7-O-Methyl aromadendrin (7-OMA), a significant flavonoid with medicinal properties, using an Escherichia coli cell factory. This process utilized various plant biosynthetic pathways and critical precursors like malonyl-CoA to increase the yield of 7-OMA (Malla, Koffas, Kazlauskas, & Kim, 2011).
2. Study of Reductive Half-Reaction in Enzymes
Lau, Brantley, & Thorpe (1988) conducted a study with thiaoctanoyl-CoA and oxaoctanoyl-CoA analogues to understand the reductive half-reaction in medium-chain acyl-CoA dehydrogenase from pig kidney. This study provided insights into the enzyme's ability to abstract alpha-proton from weakly acidic acyl-CoA derivatives (Lau, Brantley, & Thorpe, 1988).
3. Understanding Ketoreductase Substrate Selectivity
Dong & Chang (2021) reported on the structural basis and biochemical characterization of a mitochondrial ketoreductase from Ascaris suum. This study focused on the enzyme's preference for α-methyl branched substrates, contributing to understanding enzymatic substrate selectivity in biotechnological applications (Dong & Chang, 2021).
4. Elucidating Metabolic Pathways in Medical Conditions
Jackson et al. (1992) identified a combined enzyme defect in mitochondrial fatty acid oxidation in a patient case study. The study highlighted the importance of enzymes like long-chain 3-oxoacyl-CoA thiolase in understanding metabolic diseases (Jackson, Kler, Bartlett, Briggs, Bindoff, Pourfarzam, Gardner‐Medwin, & Turnbull, 1992).
Properties
Molecular Formula |
C30H50N7O18P3S |
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Molecular Weight |
921.7 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 7-methyl-3-oxooctanethioate |
InChI |
InChI=1S/C30H50N7O18P3S/c1-17(2)6-5-7-18(38)12-21(40)59-11-10-32-20(39)8-9-33-28(43)25(42)30(3,4)14-52-58(49,50)55-57(47,48)51-13-19-24(54-56(44,45)46)23(41)29(53-19)37-16-36-22-26(31)34-15-35-27(22)37/h15-17,19,23-25,29,41-42H,5-14H2,1-4H3,(H,32,39)(H,33,43)(H,47,48)(H,49,50)(H2,31,34,35)(H2,44,45,46)/t19-,23-,24-,25+,29-/m1/s1 |
InChI Key |
VAMSVBPIVXQTFY-FUEUKBNZSA-N |
Isomeric SMILES |
CC(C)CCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES |
CC(C)CCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Origin of Product |
United States |
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